Benin Benin Butocin is a S-substituted analog of mercaptopurine and purine antagonist with cytostatic activity. Butocin inhibits purine nucleotide synthesis and DNA replication.
Brand Name: Vulcanchem
CAS No.: 22181-94-8
VCID: VC0007112
InChI: InChI=1S/C14H19N5O3S/c1-2-22-11(21)7-15-10(20)5-3-4-6-23-14-12-13(17-8-16-12)18-9-19-14/h8-9H,2-7H2,1H3,(H,15,20)(H,16,17,18,19)
SMILES: CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2
Molecular Formula: C14H19N5O3S
Molecular Weight: 337.40 g/mol

Benin

CAS No.: 22181-94-8

Cat. No.: VC0007112

Molecular Formula: C14H19N5O3S

Molecular Weight: 337.40 g/mol

* For research use only. Not for human or veterinary use.

Benin - 22181-94-8

Specification

Description Butocin is a S-substituted analog of mercaptopurine and purine antagonist with cytostatic activity. Butocin inhibits purine nucleotide synthesis and DNA replication.
CAS No. 22181-94-8
Molecular Formula C14H19N5O3S
Molecular Weight 337.40 g/mol
IUPAC Name ethyl 2-[5-(7H-purin-6-ylsulfanyl)pentanoylamino]acetate
Standard InChI InChI=1S/C14H19N5O3S/c1-2-22-11(21)7-15-10(20)5-3-4-6-23-14-12-13(17-8-16-12)18-9-19-14/h8-9H,2-7H2,1H3,(H,15,20)(H,16,17,18,19)
Standard InChI Key GOZRRIWDZQPGMN-UHFFFAOYSA-N
SMILES CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2
Canonical SMILES CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2

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